Cas no 2227818-20-2 (rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227818-20-2
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5928290
• PubChem ID: 165695335
• Update Time: 2025-05-19

rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine
• EN300-1949637
• 2227818-20-2
• rac-(1R,3S)-3-[4-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C12H15F2NO/c1-12(2)9(10(12)15)7-3-5-8(6-4-7)16-11(13)14/h3-6,9-11H,15H2,1-2H3/t9-,10-/m0/s1
• InChI Key： LOXVKQKEQBIUEF-UWVGGRQHSA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@H]1[C@@H](C1(C)C)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2227818-20-2)

The compound rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2227818-20-2) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy group and dimethylcyclopropane core, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in precision medicine and neuropharmacology.

One of the key reasons rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine has garnered attention is its stereochemistry. The (1R,3S) configuration plays a critical role in its biological activity, as enantiopure compounds often exhibit higher selectivity and efficacy. This aligns with the growing demand for chiral drugs in the pharmaceutical industry, where enantiomeric purity can reduce side effects and improve therapeutic outcomes. Recent studies have highlighted its potential as a metabolic stabilizer or enzyme modulator, though further clinical validation is required.

From a synthetic chemistry perspective, the incorporation of a difluoromethoxy moiety enhances the compound's metabolic stability and bioavailability. Fluorine-containing groups are a hot topic in medicinal chemistry due to their ability to improve drug-likeness and binding affinity. The 2,2-dimethylcyclopropane scaffold further contributes to its rigidity, which is advantageous for molecular docking studies and structure-activity relationship (SAR) optimization. These attributes make CAS No. 2227818-20-2 a valuable candidate for fragment-based drug design.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine. Catalytic asymmetric synthesis and flow chemistry techniques are being explored to minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's potential applications extend to agricultural chemistry, where its structural motifs could inspire novel pesticides or herbicides. The difluoromethoxy group, in particular, is known to enhance the lipophilicity and membrane permeability of agrochemicals, improving their efficacy. As the demand for sustainable crop protection solutions rises, derivatives of CAS No. 2227818-20-2 may offer innovative solutions.

Analytical characterization of rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods are essential for ensuring purity and confirming stereochemistry, which are critical for regulatory approval and industrial-scale production. The compound's logP and pKa values are also of interest for pharmacokinetic profiling.

In summary, rac-(1R,3S)-3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2227818-20-2) represents a versatile scaffold with broad applications in drug discovery and agrochemical development. Its unique structural features, combined with the growing emphasis on chiral synthesis and sustainable chemistry, position it as a compound of significant scientific and commercial interest. Future research will likely focus on optimizing its synthetic routes and expanding its therapeutic or agricultural potential.